Cas no 26586-26-5 (3-Nitro-4-(piperidin-1-yl)benzoic acid)

• Product Name: 3-Nitro-4-(piperidin-1-yl)benzoic acid
• CAS No: 26586-26-5
• Molecular Formula: C₁₂H₁₄N₂O₄
• Molecular Weight: 250.25056
• MDL: MFCD00157001
• CID: 270323
• PubChem ID: 2879765

3-Nitro-4-(piperidin-1-yl)benzoic acid Properties

Names and Identifiers

• 3-Nitro-4-(piperidin-1-yl)benzoic acid
• 3-NITRO-4-PIPERIDIN-1-YLBENZOIC ACID
• Benzoic acid,3-nitro-4-(1-piperidinyl)-
• 3-Nitro-4-piperidin-1-yl-benzoic acid
• 3-Nitro-4-piperidino-benzoesaeure
• 3-nitro-4-piperidino-benzoic acid
• 3-nitro-4-piperidylbenzoic acid
• 4-piperidino-3-nitrobenzoic acid
• AC1MEKHQ
• AC1Q73BU
• N-(2-nitro-4-carboxyphenyl)piperidine
• Oprea1_154378
• ST4061398
• SureCN2775026
• 26586-26-5
• 3-Nitro-4-(1-piperidinyl)benzoic acid
• SCHEMBL2775026
• Cambridge id 5986304
• VS-08053
• Y13582
• 3-nitro-4-(piperidin-1-yl)benzoicacid
• BB 0245695
• DTXSID80387068
• Benzoic acid, 3-nitro-4-(1-piperidinyl)-
• AKOS000109236
• YVODCTHEVCBRCV-UHFFFAOYSA-N
• 3-NITRO-4-PIPERIDIN-1-YLBENZOICACID
• EU-0006869
• FT-0678145
• SR-01000451586-1
• SR-01000451586
• EN300-00039
• Z55982379
• MFCD00157001
• STK174421
• DA-07525
• ALBB-023186
• BBL025688
• 3-nitro-4-(1-piperidyl)benzoic acid

• MDL： MFCD00157001
• InChIKey： YVODCTHEVCBRCV-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14N2O4/c15-12(16)9-4-5-10(11(8-9)14(17)18)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2,(H,15,16)
• SMILES： C1CCN(CC1)C2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.09542
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 250.095
• Heavy Atom Count: 18
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 86.4A^2

Experimental Properties

• PSA: 83.68
• Refractive Index: 1.61
• Boiling Point: 452°Cat760mmHg
• Melting Point: 201-203
• Flash Point: 227.2°C
• Density: 1.344